5,10,10-Trioxo-5,10-dihydro-10lambda~6~,5lambda~4~-thianthrene-2-carboxylic acid

• CAS No.: 61628-40-8
• Molecular Formula: C13H8O5S2
• Molecular Weight: 308.3 g/mol
• IUPAC Name: 5,10,10-trioxothianthrene-2-carboxylic acid
• InChI: InChI=1S/C13H8O5S2/c14-13(15)8-5-6-10-12(7-8)20(17,18)11-4-2-1-3-9(11)19(10)16/h1-7H,(H,14,15)
• InChI Key: HGDUVWDPTRPPGD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)S(=O)C3=C(S2(=O)=O)C=C(C=C3)C(=O)O

Description

5,10,10-Trioxo-5,10-dihydro-10lambda~6~,5lambda~4~-thianthrene-2-carboxylic acid is a useful research compound. Its molecular formula is C13H8O5S2 and its molecular weight is 308.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Carboxythianthrene-5,5-dioxide ((60 mg), acetic acid acid (2.0 ml) and 30% hydrogen peroxide (0.10 ml) were boiled under reflux for 10 mins., filtered and allowed to stand overnight at 0° C. 3-Carboxythianthrene-5,5,10-trioxide crystallised out, was filtered off and dried at 156° C. at 2mm. Hg, m.p. 340°-343° C.